Cas no 52839-45-9 (3,4-Diphenylisoquinoline)

• Product Name: 3,4-Diphenylisoquinoline
• CAS No: 52839-45-9
• MF: C₂₁H₁₅N
• MW: 281.350505113602
• CID: 937561
• PubChem ID: 11694814
• Update Time: 2025-10-28

3,4-Diphenylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-Diphenylisoquinoline
• 3,4-Diphenyl-isochinolin
• 3,4-diphenyl-isoquinoline
• Isoquinoline,3,4-diphenyl
• 52839-45-9
• A829275
• SCHEMBL913394
• DTXSID90470753
• J-511227

• Inchi： 1S/C21H15N/c1-3-9-16(10-4-1)20-19-14-8-7-13-18(19)15-22-21(20)17-11-5-2-6-12-17/h1-15H
• InChI Key： QHFUKURHZOIMPE-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 281.12000
• Monoisotopic Mass: 281.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 5.56880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,4-Diphenylisoquinoline

3,4-Diphenylisoquinoline (CAS No. 52839-45-9): A Comprehensive Overview

3,4-Diphenylisoquinoline (CAS No. 52839-45-9) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of isoquinolines, which are nitrogen-containing heterocyclic compounds with a wide range of applications in pharmaceuticals, materials science, and chemical research.

The structure of 3,4-Diphenylisoquinoline is characterized by a central isoquinoline ring substituted with phenyl groups at the 3 and 4 positions. This arrangement imparts specific electronic and steric properties that make it an interesting candidate for various chemical and biological studies. The compound's aromatic nature and the presence of multiple conjugated double bonds contribute to its stability and reactivity in different chemical environments.

In recent years, the study of 3,4-Diphenylisoquinoline has been driven by its potential therapeutic applications. Research has shown that isoquinoline derivatives, including 3,4-Diphenylisoquinoline, exhibit a range of biological activities such as anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to the compound's ability to interact with various biological targets, including enzymes, receptors, and signaling pathways.

One notable area of research involves the anti-inflammatory properties of 3,4-Diphenylisoquinoline. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3,4-Diphenylisoquinoline has also shown potential as an anti-cancer agent. Research has indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, studies have shown that 3,4-Diphenylisoquinoline can inhibit the activity of kinases such as AKT and ERK, which are often overactive in cancer cells. This suggests that it could be used as a lead compound for the development of targeted cancer therapies.

The neuroprotective properties of 3,4-Diphenylisoquinoline have also been explored in several studies. Research has shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress pathways and the protection of mitochondrial function.

Beyond its biological activities, 3,4-Diphenylisoquinoline has also been studied for its potential use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Its high stability and tunable optical properties have led to its use as a dopant or active layer material in these devices.

The synthesis of 3,4-Diphenylisoquinoline is well-documented in the literature. Common synthetic routes involve condensation reactions between phenyl-substituted aldehydes or ketones and appropriate nitrogen-containing precursors. These methods allow for the efficient production of high-purity compounds suitable for both research and industrial applications.

In conclusion, 3,4-Diphenylisoquinoline (CAS No. 52839-45-9) is a versatile compound with a wide range of potential applications in both biological and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, the importance of this compound in various scientific fields is likely to grow.